Cas no 2227746-41-8 ((2R)-1-(2-methoxy-4-methylphenyl)propan-2-ol)

(2R)-1-(2-Methoxy-4-methylphenyl)propan-2-ol is a chiral secondary alcohol featuring a methoxy-substituted aromatic ring, which confers distinct steric and electronic properties. Its defined stereochemistry at the 2-position enhances selectivity in asymmetric synthesis, making it valuable for pharmaceutical and fine chemical applications. The methoxy and methyl substituents on the phenyl ring influence its solubility and reactivity, facilitating its use as an intermediate in the synthesis of bioactive compounds. The compound’s structural rigidity and functional group compatibility allow for precise modifications, supporting its role in developing enantiomerically pure products. High purity and consistent stereochemical integrity ensure reliability in research and industrial processes.

(2R)-1-(2-methoxy-4-methylphenyl)propan-2-ol structure

2227746-41-8 structure

Product Name:(2R)-1-(2-methoxy-4-methylphenyl)propan-2-ol

CAS No:2227746-41-8

MF:C₁₁H₁₆O₂

MW:180.243543624878

CID:5769835

PubChem ID:165674680

Update Time:2025-06-07

(2R)-1-(2-methoxy-4-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

- (2R)-1-(2-methoxy-4-methylphenyl)propan-2-ol
- 2227746-41-8
- EN300-1744024
- Inchi： 1S/C11H16O2/c1-8-4-5-10(7-9(2)12)11(6-8)13-3/h4-6,9,12H,7H2,1-3H3/t9-/m1/s1
- InChI Key： CVRMWQNVQBHUTJ-SECBINFHSA-N
- SMILES： O[C@H](C)CC1C=CC(C)=CC=1OC

Computed Properties

Exact Mass: 180.115029749g/mol
Monoisotopic Mass: 180.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 29.5Å²

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Enamine	EN300-1744024-0.05g	(2R)-1-(2-methoxy-4-methylphenyl)propan-2-ol	2227746-41-8	0.05g	$1261.0	2023-09-20
Enamine	EN300-1744024-0.1g	(2R)-1-(2-methoxy-4-methylphenyl)propan-2-ol	2227746-41-8	0.1g	$1320.0	2023-09-20
Enamine	EN300-1744024-0.25g	(2R)-1-(2-methoxy-4-methylphenyl)propan-2-ol	2227746-41-8	0.25g	$1381.0	2023-09-20
Enamine	EN300-1744024-0.5g	(2R)-1-(2-methoxy-4-methylphenyl)propan-2-ol	2227746-41-8	0.5g	$1440.0	2023-09-20
Enamine	EN300-1744024-1.0g	(2R)-1-(2-methoxy-4-methylphenyl)propan-2-ol	2227746-41-8	1g	$1500.0	2023-06-03
Enamine	EN300-1744024-2.5g	(2R)-1-(2-methoxy-4-methylphenyl)propan-2-ol	2227746-41-8	2.5g	$2940.0	2023-09-20
Enamine	EN300-1744024-5.0g	(2R)-1-(2-methoxy-4-methylphenyl)propan-2-ol	2227746-41-8	5g	$4349.0	2023-06-03
Enamine	EN300-1744024-10.0g	(2R)-1-(2-methoxy-4-methylphenyl)propan-2-ol	2227746-41-8	10g	$6450.0	2023-06-03
Enamine	EN300-1744024-1g	(2R)-1-(2-methoxy-4-methylphenyl)propan-2-ol	2227746-41-8	1g	$1500.0	2023-09-20
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